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CAS No.: 904085-96-7

Cat. No.: B1504688

Get Quote

Abstract
This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 3-Isothiazol-5-ylphenol, a molecule of interest in medicinal chemistry and

materials science. In the absence of published experimental data for this specific compound,

this document leverages established principles of spectroscopy and data from structurally

analogous compounds to forecast its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) profiles. This guide is intended for researchers, scientists, and drug

development professionals, offering a robust predictive framework for the characterization of 3-
Isothiazol-5-ylphenol and similarly structured molecules.

Introduction
3-Isothiazol-5-ylphenol is a heterocyclic compound featuring a phenol ring linked to an

isothiazole moiety. The unique combination of these two pharmacophores suggests potential

applications in various fields, including drug discovery, where both phenol and isothiazole

derivatives are known for their diverse biological activities. Spectroscopic analysis is

fundamental to the structural elucidation and purity assessment of novel chemical entities. This
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guide provides a detailed, predictive analysis of the key spectroscopic data points for 3-
Isothiazol-5-ylphenol, offering a valuable resource for its future synthesis and

characterization.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 3-Isothiazol-5-ylphenol.
These predictions are based on the analysis of structurally similar compounds and established

spectroscopic principles.

Predicted ¹H NMR Data
Proton

Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-2' 7.30 - 7.40 t ~8.0

H-4' 6.90 - 7.00 ddd ~8.0, 2.5, 1.0

H-6' 7.15 - 7.25 t ~2.0

H-4 8.00 - 8.10 s -

OH 9.50 - 10.50 br s -

Predicted ¹³C NMR Data
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Carbon Predicted Chemical Shift (δ, ppm)

C-3 ~158

C-4 ~120

C-5 ~170

C-1' ~133

C-2' ~130

C-3' ~158

C-4' ~116

C-5' ~122

C-6' ~118

Predicted IR Spectroscopy Data
Vibrational Mode

Predicted Wavenumber

(cm⁻¹)
Intensity

O-H stretch (phenolic) 3200 - 3600 Broad, Strong

C-H stretch (aromatic) 3000 - 3100 Medium

C=N stretch (isothiazole) 1620 - 1650 Medium

C=C stretch (aromatic) 1450 - 1600 Medium to Strong

C-O stretch (phenolic) 1200 - 1260 Strong

C-S stretch (isothiazole) 680 - 720 Weak to Medium

Predicted Mass Spectrometry Data
Technique Predicted m/z Interpretation

ESI-MS (+) 178.0321 [M+H]⁺

ESI-MS (-) 176.0165 [M-H]⁻
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Experimental Protocols
The following are detailed, step-by-step methodologies for the acquisition of the spectroscopic

data. These protocols are based on standard practices for the analysis of organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 3-Isothiazol-5-ylphenol in approximately 0.7 mL

of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended to

ensure the observation of the exchangeable phenolic proton.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Set the spectral width to cover a range of 0-12 ppm.

Employ a 30-degree pulse angle and a relaxation delay of 2 seconds.

Accumulate at least 16 scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Set the spectral width to cover a range of 0-180 ppm.

Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

Accumulate a sufficient number of scans (typically >1024) for adequate signal intensity.

Data Processing: Process the raw data using appropriate NMR software. Apply Fourier

transformation, phase correction, and baseline correction. Reference the spectra to the

residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Infrared (IR) Spectroscopy
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Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet. Mix

approximately 1 mg of 3-Isothiazol-5-ylphenol with 100 mg of dry KBr powder. Grind the

mixture thoroughly and press it into a thin, transparent pellet using a hydraulic press.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder.

Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

Co-add at least 16 scans to improve the signal-to-noise ratio.

Data Processing: The software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of 3-Isothiazol-5-ylphenol (approximately 10

µg/mL) in a suitable solvent such as methanol or acetonitrile.

Instrumentation: Employ a high-resolution mass spectrometer (e.g., a time-of-flight (TOF) or

Orbitrap instrument) equipped with an electrospray ionization (ESI) source.

Data Acquisition:

Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

Acquire spectra in both positive and negative ion modes.

Set the mass range to scan from m/z 50 to 500.

Data Processing: Use the instrument's software to analyze the acquired spectra and

determine the accurate mass of the molecular ions.
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In-Depth Spectroscopic Interpretation
A thorough analysis of the predicted spectra provides valuable insights into the molecular

structure of 3-Isothiazol-5-ylphenol.

NMR Spectral Analysis
The predicted ¹H and ¹³C NMR spectra are crucial for confirming the connectivity of the atoms

in the molecule.

Caption: Molecular structure of 3-Isothiazol-5-ylphenol with atom numbering.

¹H NMR: The aromatic protons on the phenol ring are expected to appear as a complex

splitting pattern between 6.90 and 7.40 ppm. The proton on the isothiazole ring (H-4) is

predicted to be a singlet around 8.00-8.10 ppm, deshielded due to the electron-withdrawing

nature of the adjacent nitrogen and sulfur atoms. The phenolic hydroxyl proton is expected to

be a broad singlet at a downfield shift of 9.50-10.50 ppm, the exact position being dependent

on concentration and temperature.

¹³C NMR: The carbon atoms of the isothiazole ring (C-3, C-4, and C-5) are predicted to

resonate at approximately 158, 120, and 170 ppm, respectively. The carbons of the phenol

ring will appear in the aromatic region (116-158 ppm), with the carbon bearing the hydroxyl

group (C-3') being the most deshielded among them.

IR Spectral Analysis
The IR spectrum provides information about the functional groups present in the molecule.

A broad and strong absorption band in the region of 3200-3600 cm⁻¹ is a characteristic

feature of the O-H stretching vibration of the phenolic hydroxyl group, indicative of hydrogen

bonding.

Aromatic C-H stretching vibrations are expected to appear in the 3000-3100 cm⁻¹ region.

The C=N stretching vibration of the isothiazole ring is predicted to be in the 1620-1650 cm⁻¹

range.
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Multiple bands in the 1450-1600 cm⁻¹ region will correspond to the C=C stretching vibrations

of both the aromatic and heterocyclic rings.

A strong band around 1200-1260 cm⁻¹ will be due to the C-O stretching of the phenol group.

Mass Spectrometry Analysis
High-resolution mass spectrometry is essential for determining the elemental composition of

the molecule.

Molecular Ion: The exact mass of the protonated molecule [M+H]⁺ is predicted to be

178.0321, corresponding to the molecular formula C₉H₈NOS⁺. The deprotonated molecule

[M-H]⁻ would have an exact mass of 176.0165.

Fragmentation Pattern: The fragmentation of 3-Isothiazol-5-ylphenol upon ionization would

likely involve the cleavage of the bond between the two rings and fragmentation of the

isothiazole ring.

[C₉H₇NOS]⁺˙
m/z = 177

[C₈H₆NO]⁺
m/z = 132- CHS

[C₃H₂NS]⁺
m/z = 84

- C₆H₅O

[C₇H₅O]⁺
m/z = 105

- HCN [C₆H₅]⁺
m/z = 77

- CO

Click to download full resolution via product page

Caption: A plausible mass fragmentation pathway for 3-Isothiazol-5-ylphenol.

Conclusion
This technical guide presents a detailed predictive analysis of the NMR, IR, and Mass Spec

data for 3-Isothiazol-5-ylphenol. By leveraging data from analogous structures and

fundamental spectroscopic principles, this document provides a solid foundation for the future

experimental characterization of this promising molecule. The provided protocols and

interpretations are intended to guide researchers in their efforts to synthesize and analyze 3-
Isothiazol-5-ylphenol, thereby facilitating its exploration in various scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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